Cas no 89022-99-1 (Benzoic acid, 4-ethoxy-, 4-[(4-butylphenyl)azo]-3-iodophenyl ester)

• Product name: Benzoic acid, 4-ethoxy-, 4-[(4-butylphenyl)azo]-3-iodophenyl ester
• CAS No: 89022-99-1
• MF: C₂₅H₂₅IN₂O₃
• MW: 528.382078886032
• CID: 615608
• PubChem ID: 71321515

Benzoic acid, 4-ethoxy-, 4-[(4-butylphenyl)azo]-3-iodophenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-ethoxy-, 4-[(4-butylphenyl)azo]-3-iodophenyl ester
• [4-[(4-butylphenyl)diazenyl]-3-iodophenyl] 4-ethoxybenzoate
• DTXSID80751321
• 4-[(E)-(4-Butylphenyl)diazenyl]-3-iodophenyl 4-ethoxybenzoate
• 89022-99-1

• Inchi： InChI=1S/C25H25IN2O3/c1-3-5-6-18-7-11-20(12-8-18)27-28-24-16-15-22(17-23(24)26)31-25(29)19-9-13-21(14-10-19)30-4-2/h7-17H,3-6H2,1-2H3
• InChI Key： PZIILZTUFFMDJX-UHFFFAOYSA-N
• SMILES： CCCCC1=CC=C(C=C1)N=NC2=C(C=C(C=C2)OC(=O)C3=CC=C(C=C3)OCC)I

Computed Properties

• Exact Mass: 528.09099g/mol
• Monoisotopic Mass: 528.09099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 60.2Ų